Cas no 1248388-61-5 (4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine)

4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine is a halogenated pyrimidine derivative featuring a chloro substituent at the 4-position and an ethylsulfanyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other heterocyclic compounds. Its reactive chloro group enables nucleophilic substitution reactions, while the ethylsulfanyl moiety offers potential for further functionalization. The methyl group at the 2-position enhances stability and influences reactivity patterns. This pyrimidine derivative is valued for its well-defined structure, consistent purity, and utility in constructing complex molecular frameworks. Proper handling is recommended due to its potential reactivity.

4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine structure

1248388-61-5 structure

Product Name:4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine

CAS No:1248388-61-5

MF:C₇H₉ClN₂S

MW:188.677758932114

CID:5692777

PubChem ID:62482546

Update Time:2025-05-27

4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- EN300-1292093
- AKOS011771326
- 4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine
- 1248388-61-5
- Pyrimidine, 4-chloro-6-(ethylthio)-2-methyl-
- 4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine
- Inchi： 1S/C7H9ClN2S/c1-3-11-7-4-6(8)9-5(2)10-7/h4H,3H2,1-2H3
- InChI Key： CGSDERULKOZESD-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(C)=N1)SCC

Computed Properties

Exact Mass: 188.0174972g/mol
Monoisotopic Mass: 188.0174972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 51.1Å²

Experimental Properties

Density: 1.25±0.1 g/cm3(Predicted)
Boiling Point: 269.7±25.0 °C(Predicted)
pka: -1.34±0.39(Predicted)

4-Chloro-6-(Ethylsulfanyl)-2-methylpyrimidine Pricemore >>

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Enamine	EN300-1292093-1.0g	4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine	1248388-61-5	1g	$0.0	2023-06-06
Enamine	EN300-1292093-50mg	4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine	1248388-61-5	50mg	$227.0	2023-09-30
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Enamine	EN300-1292093-1000mg	4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine	1248388-61-5	1000mg	$271.0	2023-09-30
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Enamine	EN300-1292093-5000mg	4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine	1248388-61-5	5000mg	$783.0	2023-09-30
Enamine	EN300-1292093-10000mg	4-chloro-6-(ethylsulfanyl)-2-methylpyrimidine	1248388-61-5	10000mg	$1163.0	2023-09-30